1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-
Overview
Description
“1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-” also known as “4-Hydroxy-3-nitroso-1-naphthalenesulfonic acid” or “2-Nitroso-1-naphthol-4-sulfonic acid” is a chemical compound used for spectrophotometric detection of Cobalt and Iron . It is an orange to brown powder or crystal .
Molecular Structure Analysis
The molecular formula of “1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-” is C10H7NO5S . The molecular weight is 253.23 g/mol . The SMILES string representation is Oc1c(cc(c2ccccc12)S(O)(=O)=O)N=O .Chemical Reactions Analysis
“1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-” is used for spectrophotometric detection of Cobalt and Iron . This indicates that it reacts with these metals in a way that can be detected using UV/Vis spectroscopy .Physical And Chemical Properties Analysis
“1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-” is a solid at 20 degrees Celsius . It has a melting point of 145°C . It is hygroscopic, meaning it absorbs moisture from the air .Scientific Research Applications
Reagent for Cobalt
2-Nitroso-1-naphthol-4-sulfonic acid is used as a reagent for cobalt. This means it can be used in chemical reactions to detect the presence of cobalt or to facilitate reactions involving cobalt .
Sorption-Photometric Determination of Palladium
This compound is used in the sorption-photometric determination of palladium (II). Silica modified with 2-nitroso-1-naphthol-4-sulfonic acid quantitatively extracts palladium (II) from solutions in the pH range 1–8 . This method has been used for the determination of palladium in wastewater and water extract from the soil .
Preconcentration of Trace Nickel
2-Nitroso-1-naphthol-4-sulfonic acid has been used for the preconcentration of trace nickel. Nickel was quantitatively retained by 2-nitroso-1-naphthol-4-sulfonic acid from large volumes of aqueous solutions of various samples .
Purification Methods
The compound can be purified by crystallization from dilute HCl solution. The crystals are dried over CaCl2 in a vacuum desiccator. It has also been purified by dissolution in aqueous alkali and precipitation by the addition of water .
Industrial Research
2-Nitroso-1-naphthol-4-sulfonic acid and related products are used for scientific research in various industries. They are often used in the development of new products and processes .
Environmental Monitoring
Due to its ability to extract palladium (II) from solutions, 2-nitroso-1-naphthol-4-sulfonic acid can be used in environmental monitoring. It can help determine the levels of palladium (II) in wastewater and soil extracts, which is important for assessing environmental pollution .
Safety and Hazards
“1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-” is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Precautions should be taken to avoid breathing dust/fume/gas/mist/vapors/spray, and it should not be eaten, drunk, or smoked when using this product . It should be used only outdoors or in a well-ventilated area . After handling, skin should be washed thoroughly . Protective gloves, protective clothing, eye protection, and face protection should be worn .
Mechanism of Action
Target of Action
The primary targets of 2-Nitroso-1-naphthol-4-sulfonic acid, also known as 4-hydroxy-3-nitrosonaphthalene-1-sulfonic acid, are metal ions, particularly cobalt and nickel . These metals play crucial roles in various biological processes, including enzymatic reactions and the stabilization of protein structures.
Mode of Action
The compound interacts with its targets by forming chelate complexes . In the case of cobalt, it acts as a reagent, causing the oxidation of cobalt(II) ion to cobalt(III) ion . This interaction results in the formation of a dark brown insoluble organic substance and a red colored solid, indicative of the presence of cobalt .
Biochemical Pathways
The affected biochemical pathways primarily involve redox reactions. The compound’s ability to accept one and/or two electrons through a redox cycle is crucial for its activity . This redox cycle can lead to the formation of reactive oxygen species and nitrogen species, which can have various downstream effects, including the modulation of signal transduction pathways and the induction of oxidative stress .
Result of Action
The molecular and cellular effects of the compound’s action are largely dependent on the specific context of its use. For instance, in the presence of cobalt ions, the compound’s action results in the formation of a red colored solid, indicative of the presence of cobalt . In a broader biological context, the compound’s redox activity could potentially lead to oxidative stress, which can have various effects on cellular function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Nitroso-1-naphthol-4-sulfonic acid. For instance, the compound’s ability to form chelate complexes with metal ions suggests that its activity would be influenced by the concentration of these ions in the environment . Additionally, factors such as pH could potentially influence the compound’s redox activity .
properties
IUPAC Name |
4-hydroxy-3-nitrosonaphthalene-1-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO5S/c12-10-7-4-2-1-3-6(7)9(17(14,15)16)5-8(10)11-13/h1-5,12H,(H,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GASPSNIEUBWWJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=C2O)N=O)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2063131 |
Source
|
| Record name | 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2063131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- | |
CAS RN |
3682-32-4, 1787-54-8 |
Source
|
| Record name | 2-Nitroso-1-naphthol-4-sulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3682-32-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxy-3-nitroso-1-naphthalenesulfonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001787548 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Nitroso-1-naphthol-4-sulfonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003682324 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3682-32-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=148310 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2063131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-hydroxy-3-nitrosonaphthalene-1-sulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.877 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-HYDROXY-3-NITROSO-1-NAPHTHALENESULFONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7T06PCA43O | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary application of 2-nitroso-1-naphthol-4-sulfonic acid in the provided research articles?
A1: The research primarily focuses on using 2-nitroso-1-naphthol-4-sulfonic acid as a chelating agent for the preconcentration and subsequent determination of trace metals in various matrices like alloys, biological, and environmental samples [, , , , , , , , , , , , , , , , , , , , , , , , , , , ].
Q2: How does 2-nitroso-1-naphthol-4-sulfonic acid facilitate preconcentration of metal ions?
A2: 2-Nitroso-1-naphthol-4-sulfonic acid forms stable, often colored, complexes with various metal ions. These complexes can then be selectively adsorbed onto a support material like microcrystalline naphthalene or packed columns, allowing for the separation and concentration of the target metal ions from the sample matrix [, , , , , , , , , , , , , , , , , , , , , , , , , , , ].
Q3: Which analytical techniques are commonly used in conjunction with 2-nitroso-1-naphthol-4-sulfonic acid for metal determination?
A3: Following preconcentration, various techniques are employed for metal quantification, including:
- Atomic Absorption Spectrometry (AAS): This technique is used for the quantitative determination of metals in a sample after the metal complex is eluted from the support material [, , ].
- Differential Pulse Polarography (DPP): This electrochemical technique offers high sensitivity for metal determination, particularly for antimony [, , ].
- Spectrophotometry: The colored metal complexes formed with 2-nitroso-1-naphthol-4-sulfonic acid allow for direct spectrophotometric determination. This can be enhanced by using derivative spectrophotometry for increased sensitivity and selectivity [, , , , , , , , , ].
- Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This highly sensitive technique is used for multi-element analysis and offers low detection limits for metals in complex matrices [].
Q4: Can 2-nitroso-1-naphthol-4-sulfonic acid be used for simultaneous determination of multiple metals?
A4: Yes, by leveraging differences in the electrochemical properties of metal complexes or applying techniques like derivative spectrophotometry, simultaneous determination of multiple metals is achievable [, , , , ].
Q5: What types of samples have been analyzed using this compound for trace metal determination?
A5: The research demonstrates the versatility of this approach for analyzing various samples, including:* Standard alloys: Analyzing alloys helps validate the accuracy and precision of the developed methods [, , , , , , ].* Biological samples: This includes serum for acetaminophen determination [], as well as broader applications for trace metals in biological matrices [, , , , , ].* Environmental samples: This encompasses natural waters [, , ] and potentially other environmental matrices for assessing trace metal contamination.
Q6: How does 2-nitroso-1-naphthol-4-sulfonic acid interact with metal ions?
A6: The compound acts as a chelating agent, meaning it forms coordinate bonds with metal ions through its oxygen and nitrogen atoms. This forms a stable, often colored, metal complex [, , , , , , , , , , , , , , , , , , , , , , , , , , , ].
Q7: What is the role of tetradecyldimethylbenzylammonium chloride (TDBA) in some of the described preconcentration methods?
A7: TDBA is a cationic surfactant that forms an ion-associated complex with the negatively charged metal-2-nitroso-1-naphthol-4-sulfonic acid chelate. This enhances the adsorption of the complex onto the support material, improving the preconcentration efficiency [, , , , , , , , , , , ].
Q8: Which materials have been used as support for the immobilization of the 2-nitroso-1-naphthol-4-sulfonic acid-metal complexes?
A8: The research highlights the use of:
- Microcrystalline naphthalene: This material provides a large surface area for adsorption and can be easily dissolved in organic solvents for subsequent analysis [, , , , , , , , , , , ].
- Columns packed with modified silica or naphthalene: This approach enables flow-through preconcentration, increasing sample throughput and reducing analysis time [, , , , , , , , , , ].
- Benzophenone: Similar to naphthalene, benzophenone acts as a solid support for the metal complex and can be dissolved for analysis [, ].
Q9: What factors influence the efficiency of metal preconcentration using 2-nitroso-1-naphthol-4-sulfonic acid?
A9: Several parameters can influence preconcentration efficiency, including:
- pH of the solution: The pH significantly affects the formation and stability of the metal-ligand complex, and thus the adsorption efficiency [, , , , , , , , , , , , , , , ].
- Concentration of 2-nitroso-1-naphthol-4-sulfonic acid and TDBA: Optimal concentrations ensure complete complexation and efficient adsorption [, , , , , , , , , , , , , , , ].
- Sample flow rate and volume: Optimizing these parameters maximizes the interaction time between the analyte and the adsorbent, leading to higher recoveries [, , , , , ].
- Interfering ions: The presence of other ions in the sample matrix can compete with the target metal ions for binding sites on the chelating agent, affecting the selectivity and sensitivity of the method [, , , , , , , , , , , , , , , ].
Q10: How do researchers overcome interferences from other ions in the sample matrix?
A10: Various strategies can be employed to mitigate interferences:
- pH optimization: Selecting a pH where the target metal ion forms a strong complex with 2-nitroso-1-naphthol-4-sulfonic acid while minimizing interference from other ions [, , , , , , , , , , , , , , , ].
- Masking agents: Adding masking agents can selectively complex with interfering ions, preventing their reaction with the chelating agent and improving the selectivity for the target metal [].
- Selective elution: Using different eluents with varying pH or composition can selectively elute the target metal from the column, separating it from interfering ions [, , , , ].
Q11: How can the sensitivity of spectrophotometric methods be improved when using 2-nitroso-1-naphthol-4-sulfonic acid?
A11: Employing derivative spectrophotometry can enhance sensitivity and selectivity. This technique involves calculating and analyzing the first, second, or higher-order derivatives of the absorbance spectrum, which can resolve overlapping peaks and improve the signal-to-noise ratio [, , , , , , , , ].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-[2-Bis(3,5-dimethylphenyl)phosphanylphenyl]phenyl]-bis(3,5-dimethylphenyl)phosphane](/img/structure/B3028790.png)
![Ethyl oxo[(2-oxopropyl)amino]acetate](/img/structure/B3028799.png)
![3,3'-Di-tert-pentyl-4H,4'H-[1,1'-binaphthalenylidene]-4,4'-dione](/img/structure/B3028807.png)
